9(E),11(E),13(E)-Octadecatrienoic Acid
9(E),11(E),13(E)-Octadecatrienoic Acid
9(E),11(E),13(E)-Octadecatrienoic acid (β-ESA) is a conjugated polyunsaturated fatty acid that is found in plant seed oils and in mixtures of conjugated linolenic acids synthesized by the alkaline isomerization of linolenic acid (Item No. 90210). It reduces growth of Caco-2 colon cancer cells in a dose-dependent and time-dependent manner. In vitro, β-ESA induces DNA fragmentation and upregulation of pro-apoptotic Bax mRNA. β-ESA decreases protein expression of the apoptosis suppression factor Bcl-2 and induces apoptosis in T24 bladder cancer cells via production of reactive oxygen species. It also inhibits bacterial fatty acid dioxygenase with a Ki value of 49 nM in vitro.
Brand Name:
Vulcanchem
CAS No.:
544-73-0
VCID:
VC0163467
InChI:
InChI=1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h5-10H,2-4,11-17H2,1H3,(H,19,20)/b6-5+,8-7+,10-9+
SMILES:
CCCCC=CC=CC=CCCCCCCCC(=O)O
Molecular Formula:
C18H30O2
Molecular Weight:
278.4 g/mol
9(E),11(E),13(E)-Octadecatrienoic Acid
CAS No.: 544-73-0
Reference Standards
VCID: VC0163467
Molecular Formula: C18H30O2
Molecular Weight: 278.4 g/mol
CAS No. | 544-73-0 |
---|---|
Product Name | 9(E),11(E),13(E)-Octadecatrienoic Acid |
Molecular Formula | C18H30O2 |
Molecular Weight | 278.4 g/mol |
IUPAC Name | (9E,11E,13E)-octadeca-9,11,13-trienoic acid |
Standard InChI | InChI=1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h5-10H,2-4,11-17H2,1H3,(H,19,20)/b6-5+,8-7+,10-9+ |
Standard InChIKey | CUXYLFPMQMFGPL-SUTYWZMXSA-N |
Isomeric SMILES | CCCC/C=C/C=C/C=C/CCCCCCCC(=O)O |
SMILES | CCCCC=CC=CC=CCCCCCCCC(=O)O |
Canonical SMILES | CCCCC=CC=CC=CCCCCCCCC(=O)O |
Description | 9(E),11(E),13(E)-Octadecatrienoic acid (β-ESA) is a conjugated polyunsaturated fatty acid that is found in plant seed oils and in mixtures of conjugated linolenic acids synthesized by the alkaline isomerization of linolenic acid (Item No. 90210). It reduces growth of Caco-2 colon cancer cells in a dose-dependent and time-dependent manner. In vitro, β-ESA induces DNA fragmentation and upregulation of pro-apoptotic Bax mRNA. β-ESA decreases protein expression of the apoptosis suppression factor Bcl-2 and induces apoptosis in T24 bladder cancer cells via production of reactive oxygen species. It also inhibits bacterial fatty acid dioxygenase with a Ki value of 49 nM in vitro. |
Synonyms | 9,11,13-CLN 9,11,13-conjugated linolenic acid 9,11,13-octadecatrienoic acid 9c,11t,13t-CLN 9cis,11trans,13trans-conjugated linolenic acid eleostearic acid eleostearic acid, (E,E,E)-isomer eleostearic acid, (E,Z,E)-isomer eleostearic acid, (Z,E,E)-isomer eleostearic acid, (Z,Z,E)-isomer trichosanic acid |
Reference | 1.Yasui, Y.,Hosokawa, M.,Kohno, H., et al. Growth inhibition and apoptosis induction by all-trans-conjugated linolenic acids on human colon cancer cells. Anticancer Res. 26(3A), 1855-1860 (2006). |
PubChem Compound | 5282820 |
Last Modified | Nov 11 2021 |
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